Cas no 2098097-65-3 ((1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol)

(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol is a heterocyclic compound featuring a fused benzoimidazopyridine core with a hydroxymethyl functional group at the 3-position. This structure imparts versatility in medicinal chemistry and organic synthesis, serving as a valuable intermediate for the development of pharmacologically active molecules. The hydroxymethyl group enhances reactivity, enabling further derivatization for targeted applications. Its rigid polycyclic framework contributes to stability while allowing selective interactions in binding studies. The compound is particularly useful in the design of CNS-targeting agents, kinase inhibitors, and other bioactive scaffolds. High purity grades are available for research applications, ensuring reproducibility in synthetic and screening workflows. Proper handling under inert conditions is recommended due to potential sensitivity.
(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol structure
2098097-65-3 structure
Product Name:(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol
CAS No:2098097-65-3
MF:C12H14N2O
MW:202.252362728119
CID:5042709
Update Time:2025-06-08

(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1,2,3,4-tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol
    • 1,2,3,4-tetrahydropyrido[1,2-a]benzimidazol-3-ylmethanol
    • (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol
    • Inchi: 1S/C12H14N2O/c15-8-9-5-6-14-11-4-2-1-3-10(11)13-12(14)7-9/h1-4,9,15H,5-8H2
    • InChI Key: YZDMUONAERPWAP-UHFFFAOYSA-N
    • SMILES: OCC1CC2=NC3C=CC=CC=3N2CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38

(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol Pricemore >>

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Additional information on (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol

The Compound CAS No 2098097-65-3: (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol

The compound with CAS No 2098097-65-3, commonly referred to as (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol, is a fascinating molecule with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are known for their versatility and importance in organic chemistry. The structure of this molecule consists of a benzoimidazopyridine ring system fused with a tetrahydro group and a methanol substituent. This combination makes it a unique compound with intriguing chemical properties.

Recent studies have highlighted the potential of (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. The presence of multiple nitrogen atoms in the ring system provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems. This makes it a promising candidate for developing drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

In addition to its potential in pharmacology, this compound has also been studied for its electronic properties. The conjugated system within the molecule allows for efficient electron delocalization, making it a candidate for applications in materials science. For instance, it has been investigated as a component in organic semiconductors and light-emitting materials. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under different conditions, further enhancing its potential for practical applications.

The synthesis of (1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-3-yl)methanol involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the imidazopyridine ring system followed by reduction to achieve the tetrahydro structure and subsequent alkylation to introduce the methanol group. These steps highlight the complexity of synthesizing such molecules and underscore the importance of advanced synthetic techniques in modern organic chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy to study its stability under various environmental conditions. These findings are essential for developing strategies to minimize its environmental footprint while maximizing its benefits.

In conclusion,(1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1 ,2-a]pyridin-3-yl)methanol is a versatile compound with significant potential across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As scientific advancements continue to unfold , this compound may pave the way for innovative solutions in drug discovery , materials science , and beyond.

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